Cas no 2059934-04-0 (3-(propoxymethyl)-6-oxabicyclo3.1.0hexane)

• Product name: 3-(propoxymethyl)-6-oxabicyclo3.1.0hexane
• CAS No: 2059934-04-0
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• MDL: MFCD30476826
• CID: 5182862
• PubChem ID: 117943384

3-(propoxymethyl)-6-oxabicyclo3.1.0hexane Chemical and Physical Properties

Names and Identifiers

• 6-Oxabicyclo[3.1.0]hexane, 3-(propoxymethyl)-
• 3-(propoxymethyl)-6-oxabicyclo3.1.0hexane

• MDL： MFCD30476826
• Inchi： 1S/C9H16O2/c1-2-3-10-6-7-4-8-9(5-7)11-8/h7-9H,2-6H2,1H3
• InChI Key： FDYKWFIZJNGJKB-UHFFFAOYSA-N
• SMILES： C12C(O1)CC(COCCC)C2

Additional information on 3-(propoxymethyl)-6-oxabicyclo3.1.0hexane

Introduction to 3-(propoxymethyl)-6-oxabicyclo[3.1.0]hexane (CAS No. 2059934-04-0)

3-(propoxymethyl)-6-oxabicyclo[3.1.0]hexane, with the CAS number 2059934-04-0, is a unique and intriguing compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmaceutical research. This compound belongs to the class of oxabicyclic compounds, which are characterized by their distinctive three-dimensional structure and the presence of an oxygen atom in the bicyclic framework.

The molecular structure of 3-(propoxymethyl)-6-oxabicyclo[3.1.0]hexane consists of a six-membered ring fused with a three-membered ring, with an oxygen atom bridging the two rings. The propoxymethyl group attached to the three-membered ring adds further complexity and functionality to the molecule, making it a valuable candidate for a wide range of chemical and biological studies.

Recent research has highlighted the potential of 3-(propoxymethyl)-6-oxabicyclo[3.1.0]hexane in various applications, including drug discovery, materials science, and organic synthesis. One of the key areas of interest is its use as a building block in the synthesis of more complex molecules with therapeutic potential. The unique structural features of this compound make it an attractive starting material for the development of novel drugs targeting specific biological pathways.

In the realm of drug discovery, 3-(propoxymethyl)-6-oxabicyclo[3.1.0]hexane has shown promise in the development of small molecule inhibitors for various targets, such as kinases and proteases. These enzymes play crucial roles in many cellular processes and are often implicated in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. By designing derivatives of 3-(propoxymethyl)-6-oxabicyclo[3.1.0]hexane, researchers aim to create highly selective and potent inhibitors that can be used as therapeutic agents.

Beyond its applications in drug discovery, 3-(propoxymethyl)-6-oxabicyclo[3.1.0]hexane has also been explored for its potential in materials science. The rigid and stable nature of its bicyclic framework makes it an excellent candidate for the development of new materials with unique properties, such as high thermal stability and mechanical strength. These materials could find applications in areas such as electronics, coatings, and composite materials.

In organic synthesis, 3-(propoxymethyl)-6-oxabicyclo[3.1.0]hexane serves as a versatile intermediate for the synthesis of complex organic molecules. Its reactivity can be finely tuned by modifying the propoxymethyl group or other functional groups on the molecule, allowing chemists to access a wide range of target compounds with high efficiency and selectivity. This makes it a valuable tool in synthetic chemistry, particularly in the development of new synthetic methodologies and catalytic systems.

The synthesis of 3-(propoxymethyl)-6-oxabicyclo[3.1.0]hexane has been achieved through various routes, including cycloaddition reactions and intramolecular cyclizations. These synthetic methods have been optimized to provide high yields and purity, making it feasible to produce this compound on both laboratory and industrial scales.

In conclusion, 3-(propoxymethyl)-6-oxabicyclo[3.1.0]hexane (CAS No. 2059934-04-0) is a fascinating compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for drug discovery, materials science, and organic synthesis. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on these fields.